Cas no 933686-09-0 (4,6-Dichloro-2-methyl-5-pyrimidinecarboxylic acid)

• Product Name: 4,6-Dichloro-2-methyl-5-pyrimidinecarboxylic acid
• CAS No: 933686-09-0
• MF: C₆H₄Cl₂N₂O₂
• MW: 207.014159202576
• CID: 2179641
• Update Time: 2025-05-20

4,6-Dichloro-2-methyl-5-pyrimidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-2-methylpyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 4,6-dichloro-2-methyl-
• CID 58265017
• 4,6-Dichloro-2-methyl-5-pyrimidinecarboxylic acid

• Inchi： 1S/C6H4Cl2N2O2/c1-2-9-4(7)3(6(11)12)5(8)10-2/h1H3,(H,11,12)
• InChI Key： SVNMTZASTXZWCQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(=NC(C)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Topological Polar Surface Area: 63.1

Experimental Properties

• Density: 1.609±0.06 g/cm3(Predicted)
• Boiling Point: 335.9±37.0 °C(Predicted)
• pka: 0.20±0.32(Predicted)